Cas no 1824168-99-1 (Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 1824168-99-1
• MF: C₁₅H₂₈N₂O₅
• MW: 316.393224716187
• CID: 6218536
• PubChem ID: 130003613
• Update Time: 2025-06-10

Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1824168-99-1
• EN300-7297559
• Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C15H28N2O5/c1-13(2,3)21-11(19)16-15(10-18)7-8-17(9-15)12(20)22-14(4,5)6/h18H,7-10H2,1-6H3,(H,16,19)
• InChI Key： NJMJZMDADFYIBV-UHFFFAOYSA-N
• SMILES： OCC1(CN(C(=O)OC(C)(C)C)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 316.19982200g/mol
• Monoisotopic Mass: 316.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 88.1Ų

Additional information on Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate

Research Brief on Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS: 1824168-99-1)

The compound Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate (CAS: 1824168-99-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and tert-butyl protecting groups, serves as a critical intermediate in the synthesis of bioactive compounds, particularly in the development of novel therapeutics. Recent studies have explored its utility in drug discovery, focusing on its role as a building block for complex molecules with potential pharmacological activities.

One of the key areas of research involving this compound is its application in the synthesis of protease inhibitors. Proteases play a pivotal role in various pathological conditions, including viral infections and cancer. The tert-butyl-protected hydroxymethyl and amino groups in this molecule provide a versatile platform for further functionalization, enabling the creation of targeted inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the development of inhibitors targeting the SARS-CoV-2 main protease, highlighting its relevance in antiviral drug discovery.

In addition to its role in protease inhibition, Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate has been investigated for its potential in peptide mimetics. Peptide mimetics are synthetic molecules designed to mimic the biological activity of natural peptides while offering improved stability and bioavailability. Researchers have utilized this compound to introduce constrained conformations into peptide backbones, enhancing their binding affinity and selectivity. A recent preprint on bioRxiv detailed the successful incorporation of this intermediate into a cyclic peptide scaffold, resulting in a potent antagonist for a G-protein-coupled receptor implicated in inflammatory diseases.

The synthetic accessibility of this compound has also been a focal point of recent investigations. Advances in green chemistry have led to the development of more efficient and sustainable routes for its production. A 2024 publication in Organic Process Research & Development outlined a novel catalytic method for the synthesis of this intermediate, reducing the reliance on hazardous reagents and minimizing waste generation. This methodological improvement not only enhances the scalability of production but also aligns with the growing emphasis on environmentally friendly pharmaceutical manufacturing.

Looking ahead, the versatility of Tert-butyl 3-{[(tert-butoxy)carbonyl]amino}-3-(hydroxymethyl)pyrrolidine-1-carboxylate positions it as a valuable tool in medicinal chemistry. Its applications span from antiviral and anti-inflammatory drug development to the creation of advanced peptide-based therapeutics. Future research is expected to explore its potential in emerging areas such as targeted protein degradation and covalent inhibitor design, further expanding its impact on the pharmaceutical industry.